Cas no 896679-74-6 (4-bromo-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 896679-74-6
• MF: C₁₉H₁₄BrN₃O₂S₂
• MW: 460.367360591888
• CID: 6400082
• PubChem ID: 16825217
• Update Time: 2025-10-28

4-bromo-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• SR-01000907967
• AKOS024597159
• 4-bromo-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 896679-74-6
• F0695-0265
• 4-bromo-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• SR-01000907967-1
• 4-bromo-N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-bromo-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C19H14BrN3O2S2/c1-12-4-5-13(18-22-16-3-2-10-21-19(16)26-18)11-17(12)23-27(24,25)15-8-6-14(20)7-9-15/h2-11,23H,1H3
• InChI Key： FVTPHWMLTMUFFJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 458.97108g/mol
• Monoisotopic Mass: 458.97108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Additional information on 4-bromo-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

4-Bromo-N-(2-Methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 896679-74-6, known as 4-bromo-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group, a bromine substituent, and a thiazolo[5,4-b]pyridine moiety. The combination of these functional groups makes it a unique compound with distinct chemical properties and biological activities.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery due to their ability to act as inhibitors of various enzymes and receptors. The bromine substituent in this compound adds to its versatility, as halogen atoms are often used to enhance the pharmacokinetic properties of drugs. The thiazolo[5,4-b]pyridine ring system is particularly interesting because it is known for its ability to interact with biological targets such as G-protein coupled receptors (GPCRs), making it a valuable component in the design of new therapeutic agents.

The synthesis of 4-bromo-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide involves a series of carefully designed reactions that ensure the precise placement of each functional group. Key steps include the formation of the thiazolo[5,4-b]pyridine ring through cyclization reactions and the subsequent coupling of this intermediate with the sulfonamide moiety. The use of advanced synthetic techniques ensures high yields and purity, which are critical for its application in research and development.

From a structural perspective, the compound exhibits a high degree of symmetry and stability due to the aromatic nature of its benzene rings and the rigid thiazolo[5,4-b]pyridine system. This stability is advantageous in both laboratory settings and potential therapeutic applications, where compounds must maintain their integrity under various conditions. The presence of electron-withdrawing groups like the sulfonamide and bromine atoms also influences the electronic properties of the molecule, making it suitable for interactions with biological targets.

One area where this compound has shown particular promise is in the field of oncology. Research has demonstrated that sulfonamides can inhibit key enzymes involved in cell proliferation and survival pathways. The thiazolo[5,4-b]pyridine moiety further enhances its ability to target specific receptors or proteins associated with cancer progression. By modulating these pathways, the compound could potentially serve as a novel therapeutic agent for treating various types of cancers.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis as an intermediate for constructing more complex molecules. Its unique structure allows chemists to build upon it by introducing additional functional groups or modifying existing ones to create derivatives with enhanced properties. This versatility underscores its importance in both academic research and industrial applications.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into its molecular composition and help ensure that it meets rigorous quality standards required for use in research and development.

Looking ahead, ongoing research continues to uncover new insights into the biological activities and potential applications of 4-bromo-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide. Its unique combination of functional groups positions it as a valuable tool in drug discovery efforts aimed at addressing unmet medical needs. As advancements in synthetic chemistry continue to evolve, this compound will likely play an increasingly important role in shaping future therapeutic strategies.